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Compound of Interest

Compound Name: Heliosit

Cat. No.: B12652425

Authoritative Application Notes for Researchers and Drug Development Professionals

This document provides detailed application notes and protocols for the surface treatment of
metallic and ceramic orthodontic brackets to achieve optimal bond strength with Heliosit®
Orthodontic adhesive. The included data and methodologies are compiled from manufacturer's
instructions and peer-reviewed scientific literature to guide researchers, scientists, and drug
development professionals in establishing robust and reliable bonding procedures.

Introduction

Heliosit® Orthodontic is a light-curing, single-component luting composite widely used for
bonding orthodontic brackets.[1] Achieving a durable and stable bond between the bracket and
the tooth enamel is paramount for the success of orthodontic treatments. The efficacy of this
bond is significantly influenced by the meticulous preparation of both the enamel and the
bracket surfaces. While enamel etching is a standard procedure, the surface treatment of the
bracket itself is a critical step that enhances the mechanical and chemical adhesion of the
luting agent.

This document outlines the recommended surface treatment protocols for both stainless steel
(metal) and ceramic brackets when using Heliosit® Orthodontic adhesive.

Materials and Reagents

» Heliosit® Orthodontic Adhesive (lvoclar Vivadent)
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 Stainless Steel Orthodontic Brackets

e Ceramic Orthodontic Brackets

e Phosphoric Acid Etchant (37%)

e Aluminum Oxide (Al203) particles (50 pum)
» Sandblasting/Micro-etching unit

o Hydrofluoric Acid (HF) Etchant (9.6%) - For laboratory use only with appropriate safety
precautions.

» Silane Coupling Agent

o Micro-applicator brushes

o Oil-free compressed air source
e High-volume evacuation

Quantitative Data Summary: Shear Bond Strength

The following tables summarize shear bond strength (SBS) data for Heliosit® Orthodontic
adhesive under various conditions, providing a comparative overview for experimental design
and analysis.

Table 1. Shear Bond Strength of Heliosit® Orthodontic on Etched Enamel

Bracket Type Shear Bond Strength (MPa)
Metal 12[2]
Ceramic 10[2]

Table 2: Comparative Shear Bond Strength of Various Orthodontic Adhesives (Mean + SD)
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Adhesive Shear Bond Strength (MPa)
Heliosit® Orthodontic 16.2 + 4.0[3]

Transbond XT 18.05 + 5.6[3]

Bracepaste 16.6 + 5.1[3]

Note: Values can vary based on specific study methodologies and testing parameters.

Experimental Protocols
Surface Treatment of Stainless Steel Brackets

Mechanical surface roughening is the primary method for enhancing the bond strength of
Heliosit® to stainless steel brackets. Sandblasting, also known as micro-etching, increases the
surface area and creates microscopic undercuts for mechanical interlocking of the adhesive.[4]

Protocol: Sandblasting of Metal Brackets
» Bracket Preparation: Ensure the bracket base is clean and free of any contaminants.

o Sandblasting Parameters:

o

Abrasive Medium: 50 pm Aluminum Oxide (Al203) particles.

o

Pressure: 2.8 bar (0.28 MPa).[5]

[¢]

Distance: Maintain a distance of 10 mm between the nozzle and the bracket base.[5]

[¢]

Duration: Apply the abrasive stream for 15 seconds.[5]

o

Angle: Direct the nozzle at a 45-degree angle to the bracket base.[5]

¢ Post-Sandblasting Cleaning:

o Thoroughly rinse the bracket with a stream of water to remove all abrasive particles and
debris.
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o Dry the bracket completely with oil-free compressed air.

e Bonding Procedure: Proceed immediately with the application of Heliosit® Orthodontic
adhesive as per the manufacturer's instructions.

Surface Treatment of Ceramic Brackets

For ceramic brackets, a combination of mechanical and chemical treatment is recommended to
achieve optimal bond strength. This typically involves etching the ceramic surface followed by
the application of a silane coupling agent.[6]

Protocol: Etching and Silanization of Ceramic Brackets
o Bracket Preparation: The bracket base must be clean and dry.

e Etching (Laboratory Procedure):

[e]

Etching Agent: Apply 9.6% Hydrofluoric Acid (HF) gel to the bracket base.[6]

o

Duration: Allow the etchant to remain on the surface for 2 minutes.[7]

[¢]

Safety Precautions:HF acid is highly corrosive and toxic. This step must be performed in a
well-ventilated area with appropriate personal protective equipment (gloves, safety
glasses, lab coat).

o

Rinsing: Thoroughly rinse the bracket with water and dry completely with oil-free air.
 Silanization:

o Application: Apply a thin, uniform layer of a silane coupling agent to the etched bracket
base using a micro-applicator brush.

o Drying: Allow the silane to air-dry for 60 seconds to ensure the evaporation of the solvent
and the formation of a chemical bond with the ceramic surface.

o Bonding Procedure: Apply Heliosit® Orthodontic adhesive to the silanated bracket base and
proceed with the bonding protocol.
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Bonding Workflow and Signaling Pathway Diagrams

The following diagrams illustrate the logical workflow of the bracket bonding process and the
conceptual signaling pathway of adhesion.
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Caption: Experimental workflow for bracket surface treatment and bonding.
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Caption: Conceptual pathway of adhesion with Heliosit®.

Conclusion

The successful application of Heliosit® Orthodontic adhesive is contingent upon the
appropriate surface treatment of the orthodontic brackets. For stainless steel brackets,
sandblasting is an effective method to enhance mechanical retention. For ceramic brackets, a
combination of hydrofluoric acid etching and silanization provides a robust chemical and
mechanical bond. Adherence to these detailed protocols will ensure optimized bond strength,
contributing to the reliability and success of orthodontic treatments in both clinical and research
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settings. It is imperative to consult the specific instructions provided by the bracket
manufacturer, as variations in material composition and base design may necessitate
modifications to these general protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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